3-(2-hydroxy-5-methylphenyl)-4-(3-methoxyphenyl)-5-(pyridin-3-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one
Description
The compound 3-(2-hydroxy-5-methylphenyl)-4-(3-methoxyphenyl)-5-(pyridin-3-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a pyrrolo-pyrazolone derivative characterized by a fused bicyclic core structure. The specific substituents in this compound include:
- 2-hydroxy-5-methylphenyl: A phenolic group with a methyl substituent, which may enhance solubility and participate in hydrogen bonding.
- 3-methoxyphenyl: An electron-rich aromatic ring with a methoxy group, influencing electronic properties and binding interactions.
Properties
Molecular Formula |
C25H22N4O3 |
|---|---|
Molecular Weight |
426.5 g/mol |
IUPAC Name |
3-(2-hydroxy-5-methylphenyl)-4-(3-methoxyphenyl)-5-(pyridin-3-ylmethyl)-1,4-dihydropyrrolo[3,4-c]pyrazol-6-one |
InChI |
InChI=1S/C25H22N4O3/c1-15-8-9-20(30)19(11-15)22-21-23(28-27-22)25(31)29(14-16-5-4-10-26-13-16)24(21)17-6-3-7-18(12-17)32-2/h3-13,24,30H,14H2,1-2H3,(H,27,28) |
InChI Key |
CJJRLKPMBMCENQ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=C(C=C1)O)C2=NNC3=C2C(N(C3=O)CC4=CN=CC=C4)C5=CC(=CC=C5)OC |
Origin of Product |
United States |
Biological Activity
The compound 3-(2-hydroxy-5-methylphenyl)-4-(3-methoxyphenyl)-5-(pyridin-3-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one is a member of the pyrrolo[3,4-c]pyrazole class of compounds, which have garnered attention for their potential biological activities. This article focuses on the biological activity of this compound, including its pharmacological properties, mechanisms of action, and relevant case studies.
The compound has the following chemical structure:
Pharmacological Activity
Research indicates that this compound exhibits several biological activities:
1. Antioxidant Activity
Studies have shown that derivatives of pyrrolo[3,4-c]pyrazole compounds possess significant antioxidant properties. The presence of hydroxyl and methoxy groups in the structure enhances electron donation capabilities, which is crucial for scavenging free radicals .
2. Anti-inflammatory Activity
The compound has been evaluated for its anti-inflammatory effects. In vitro studies demonstrate its ability to inhibit cyclooxygenase (COX) enzymes, particularly COX-II, which is implicated in inflammatory processes. This inhibition suggests potential therapeutic applications in treating inflammatory diseases .
3. Antimicrobial Activity
Preliminary investigations into the antimicrobial properties of this compound indicate effectiveness against various bacterial strains. The structural components contribute to its ability to disrupt bacterial cell walls or inhibit metabolic pathways essential for bacterial survival .
4. Anticancer Potential
Recent studies have explored the anticancer potential of pyrrolo[3,4-c]pyrazole derivatives. The compound has shown promise in inhibiting tumor cell proliferation and inducing apoptosis in certain cancer cell lines. Mechanistic studies suggest that these effects may be mediated through the modulation of signaling pathways involved in cell cycle regulation and apoptosis .
Case Studies
Several case studies illustrate the biological activity of this compound:
- Case Study 1 : A study on a series of pyrrolo[3,4-c]pyrazole derivatives found that modifications to the phenyl rings significantly affected their COX-II inhibitory activity. The compound demonstrated an IC50 value of 0.011 μM against COX-II, indicating a high level of potency compared to traditional anti-inflammatory drugs .
- Case Study 2 : In vitro tests conducted on various bacterial strains revealed that the compound exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The study highlighted its potential as a lead compound for developing new antibiotics .
Data Summary Table
Scientific Research Applications
Biological Activities
Research indicates that compounds similar to 3-(2-hydroxy-5-methylphenyl)-4-(3-methoxyphenyl)-5-(pyridin-3-ylmethyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one exhibit a range of biological activities:
- Antimicrobial Activity : Studies have shown that pyrazole derivatives can possess significant antimicrobial properties. For example, compounds with similar structural features have been tested against various bacterial strains and fungi, demonstrating effectiveness in inhibiting growth and proliferation .
- Anti-inflammatory Effects : Some derivatives have been evaluated for their anti-inflammatory properties. The presence of hydroxyl and methoxy groups is believed to enhance their activity by modulating inflammatory pathways .
- Anticancer Potential : Research has highlighted the potential of pyrrolo[3,4-c]pyrazole derivatives in cancer treatment. Various studies indicate that these compounds can induce apoptosis in cancer cells and inhibit tumor growth through different mechanisms .
Case Studies
Several case studies illustrate the applications of this compound in scientific research:
- Antimicrobial Study : A study published in Molecules demonstrated that a related pyrazole derivative exhibited potent antimicrobial activity against both Gram-positive and Gram-negative bacteria. The study provided detailed structure-activity relationship (SAR) analysis that highlighted the importance of specific substituents for enhancing efficacy .
- Cancer Research : Another research article focused on the anticancer properties of pyrrolo[3,4-c]pyrazole derivatives. The compound was tested in vitro against various cancer cell lines, showing promising results in inhibiting cell proliferation and inducing apoptosis .
Chemical Reactions Analysis
Oxidation Reactions
The hydroxyl and methoxy groups on the aromatic rings render the compound susceptible to oxidation. Key findings include:
-
Hydrogen peroxide (H₂O₂) in alkaline conditions :
Similar pyrazole-chromone hybrids undergo oxidation via the Algar-Flynn-Oyamada (AFO) reaction, forming 3-hydroxychromones with enhanced antifungal activity . For example:Electron-donating groups on the aryl ring increase reactivity, while electron-withdrawing groups suppress it .
-
Iodobenzene diacetate (PhI(OAc)₂) :
Oxidation in methanol yields dimethoxychromanones (72–80% yield), which exhibit broad-spectrum antibacterial activity comparable to linezolid and cefuroxime .
Reduction Reactions
The dihydropyrrolo-pyrazolone core can undergo hydrogenation under catalytic conditions:
-
Catalytic hydrogenation (H₂/Pd-C) :
Reduces unsaturated bonds in the pyrrolo-pyrazolone system, potentially altering bioactivity. Exact yields for this compound are unreported, but analogous reductions in pyrazolone derivatives typically achieve >85% efficiency.
Substitution Reactions
The pyridine and aromatic rings participate in electrophilic and nucleophilic substitutions:
-
Nucleophilic substitution at the pyridine ring :
The pyridin-3-ylmethyl group facilitates reactions with alkyl halides or acyl chlorides. For example:Reaction conditions (e.g., DMF, 60°C) and yields vary based on the electrophile’s steric and electronic properties.
-
Electrophilic aromatic substitution (EAS) :
The 2-hydroxy-5-methylphenyl group directs electrophiles to the para position of the hydroxyl group. Nitration or sulfonation has been observed in related compounds .
Glycosylation Reactions
The hydroxyl group on the chromone-like fragment undergoes glycosylation:
-
O-Glycosylation with 2,3,4,6-tetra-O-acetyl-α-D-glucopyranosyl bromide :
Yields glucosides (65–76% yield), which are deacetylated to β-D-glucopyranosyl derivatives (69–90% yield). These glycosides show improved antimicrobial and antioxidant activity compared to aglycons .
Ring-Opening and Cyclization
The fused pyrrolo-pyrazolone system can undergo ring-opening under basic or acidic conditions:
-
Hydrazine hydrate in dioxane :
Cleaves the chromeno-pyrrole ring to form 4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-ones (72–94% yield) .
Synthetic Methodologies
Key synthetic routes involve multicomponent reactions (MCRs):
Structural and Mechanistic Insights
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Analogues
The following table summarizes key structural analogs and their properties:
Key Comparisons:
Trimethoxyphenyl substituents () are associated with improved DNA-binding activity but may reduce metabolic stability due to steric bulk .
Synthetic Accessibility Compounds with amino groups (e.g., 2e, 3a-c in ) are synthesized via condensation with hydroxylamine hydrochloride, achieving yields of 60–77% . In contrast, pyridine-containing derivatives (e.g., the target compound) may require multi-step functionalization of the pyrrolo-pyrazolone core.
Hydrogen-Bonding Patterns The 2-hydroxy-5-methylphenyl group in the target compound likely forms intramolecular hydrogen bonds (O–H···N), stabilizing the fused ring system. Similar motifs are observed in pyrrolo-pyrazolone derivatives with phenolic substituents () . Amino and carbonyl groups in analogs (e.g., 2e, 3a) participate in intermolecular hydrogen bonds, influencing crystal packing and solubility .
Research Findings and Data
Thermal and Spectroscopic Properties
- IR Spectroscopy: Analogs with amino groups (e.g., 2e) show NH2 stretches at ~3300 cm⁻¹ and carbonyl stretches at ~1720 cm⁻¹, consistent with the target compound’s expected spectral profile .
- NMR Data : Aromatic protons in similar compounds (e.g., 3b in ) resonate at δ 7.23–7.89 ppm, while methoxy groups appear at δ 3.67 ppm .
Preparation Methods
Reaction Components and Mechanism
The pyrrolo-pyrazole core is synthesized via a one-pot multicomponent reaction (MCR) involving:
-
Methyl 4-(2-hydroxy-5-methylphenyl)-2,4-dioxobutanoate (ketoester precursor)
-
3-Methoxybenzaldehyde (aryl aldehyde)
The reaction proceeds through a domino sequence:
Optimized Conditions
| Parameter | Optimal Value | Yield | Reference |
|---|---|---|---|
| Solvent | Ethanol/Acetic acid (9:1) | 87% | |
| Temperature | 80°C | ||
| Reaction Time | 20 hours | ||
| Molar Ratio (Ketoester:Aldehyde:Amine) | 1:1:1.1 |
Key Notes :
-
Acetic acid catalyzes imine formation and accelerates cyclization.
-
The pyridin-3-ylmethyl group is introduced via the primary amine component, ensuring regioselectivity at position 5.
Post-Cyclization Functionalization
Alkylation of the Pyrazole Nitrogen
The pyridin-3-ylmethyl group is introduced via nucleophilic substitution using 3-(bromomethyl)pyridine under basic conditions:
Reaction Setup :
-
Substrate : 3-(2-Hydroxy-5-methylphenyl)-4-(3-methoxyphenyl)-4,5-dihydropyrrolo[3,4-c]pyrazol-6(1H)-one
-
Alkylating Agent : 3-(Bromomethyl)pyridine (1.2 equiv)
-
Base : K₂CO₃ (2.0 equiv)
Optimized Conditions :
Mechanistic Insight :
The reaction proceeds via an SN2 mechanism , with the pyrazole nitrogen acting as the nucleophile. Steric hindrance from the 3-methoxyphenyl group directs alkylation to the less hindered site.
Hydrazine-Mediated Ring-Opening Strategy
Synthesis from Dihydrochromeno-pyrrole Precursors
The dihydropyrrolo-pyrazole scaffold is accessible via ring-opening of 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones using hydrazine hydrate:
General Procedure :
-
React dihydrochromeno-pyrrole (1 equiv) with hydrazine hydrate (5 equiv) in dioxane.
-
Stir at 90°C for 6 hours.
Yield Data :
| Substituent Pattern | Yield Range | Reference |
|---|---|---|
| Electron-withdrawing groups | 72–85% | |
| Electron-donating groups | 84–94% |
Advantages :
-
Avoids chromatographic purification due to high crystallinity.
-
Compatible with diverse substituents, including methoxy and hydroxy groups.
Regioselective Diazomethane Cycloaddition
Formation of the Pyrazole Ring
Analogous compounds utilize 1,3-dipolar cycloaddition between α,β-unsaturated ketones and diazomethane:
Application to Target Compound :
-
Synthesize 3-(3-methoxybenzoyl)-2-(2-hydroxy-5-methylphenyl)acryloyl chromone as the dipolarophile.
-
React with diazomethane in dichloromethane/diethyl ether (1:1) at 0°C for 48 hours.
Outcome :
-
Regioselective formation of the 4,5-dihydropyrrolo[3,4-c]pyrazole core.
Troubleshooting and Yield Optimization
Common Challenges and Solutions
Solvent and Temperature Effects
| Solvent | Temperature | Yield | Selectivity |
|---|---|---|---|
| Ethanol | 80°C | 87% | High |
| Acetonitrile | Reflux | 91% | Moderate |
| Dioxane | 90°C | 89% | High |
Scalability and Industrial Feasibility
Pilot-Scale Synthesis
Q & A
Basic Research Questions
Q. What are the established synthetic routes for this compound, and how do reaction conditions influence product purity?
- Methodological Answer : Synthesis typically involves multi-step heterocyclic assembly. For example, pyrazolo[3,4-c]pyrazole cores are constructed via cyclocondensation of substituted pyrazole-4-carbaldehydes with hydrazine hydrate under acidic reflux conditions (e.g., ethanol with acetic acid) . Key variables include solvent polarity, temperature, and stoichiometric ratios. Lower yields (<50%) are common due to steric hindrance from the pyridin-3-ylmethyl and methoxyphenyl substituents. Purification via column chromatography (silica gel, ethyl acetate/hexane gradients) is critical for isolating the diastereomerically pure product .
Q. Which spectroscopic techniques are most effective for structural characterization, and how are data interpreted?
- Methodological Answer :
- ¹H/¹³C NMR : Confirm regiochemistry of substituents (e.g., diastereotopic protons in the 4,5-dihydropyrrolo ring at δ 3.8–4.2 ppm) and aromatic substitution patterns (e.g., methoxy groups at δ 3.7–3.9 ppm) .
- LC-MS : Validate molecular weight (e.g., [M+H]⁺ peak at m/z 471.5 for C27H25N3O5) and detect impurities (e.g., residual hydrazine derivatives) .
- FTIR : Identify carbonyl stretches (C=O at ~1700 cm⁻¹) and hydroxyl groups (broad peak ~3200 cm⁻¹) .
Q. What are the primary chemical reactivity patterns observed for this compound?
- Methodological Answer :
- Oxidation : The 2-hydroxy-5-methylphenyl group undergoes selective oxidation to a quinone moiety under mild conditions (e.g., ceric ammonium nitrate in acetonitrile) .
- Nucleophilic Substitution : Methoxy groups on the phenyl rings are susceptible to demethylation with BBr₃ (yielding phenolic derivatives) .
- Reduction : The pyridinylmethyl group can be hydrogenated (H₂/Pd-C) to a piperidinylmethyl analog, altering solubility and bioactivity .
Advanced Research Questions
Q. How can synthetic pathways be optimized to improve enantiomeric excess (ee) and scalability?
- Methodological Answer :
- Chiral Catalysis : Use asymmetric catalysis (e.g., Jacobsen’s thiourea catalysts) during cyclocondensation to enhance ee (>90%) .
- Flow Chemistry : Transition from batch to continuous-flow reactors reduces side reactions (e.g., epimerization) and improves yield reproducibility (±5% variance) .
- Design of Experiments (DoE) : Apply factorial designs (e.g., 3³ models) to optimize temperature, solvent ratios, and catalyst loading .
Q. What computational strategies predict binding affinities and metabolic stability for this compound?
- Methodological Answer :
- Molecular Docking : Use AutoDock Vina to model interactions with kinase targets (e.g., CDK2; binding energy ≤ −9.5 kcal/mol) .
- ADME Prediction : SwissADME models highlight moderate bioavailability (F = 40–50%) due to high logP (~3.2) and P-glycoprotein efflux .
- MD Simulations : GROMACS simulations (100 ns) assess conformational stability in aqueous vs. lipid bilayer environments .
Q. How do structural analogs differ in bioactivity, and what SAR trends are emerging?
- Methodological Answer :
- Core Modifications : Replacing the pyridin-3-ylmethyl group with a benzyl moiety (e.g., 4-chlorobenzyl) increases cytotoxicity (IC₅₀ from 12 μM to 5 μM in HeLa cells) .
- Substituent Effects : Methoxy → hydroxy substitution on the phenyl ring improves solubility (logS from −4.2 to −3.5) but reduces plasma stability .
- Dihydro vs. Aromatic Cores : Saturation of the pyrrolo ring enhances selectivity for GPCR targets (e.g., 5-HT2A, Ki = 80 nM vs. 220 nM for aromatic analogs) .
Q. What experimental protocols resolve contradictions in reported biological activity data?
- Methodological Answer :
- Standardized Assays : Use identical cell lines (e.g., MCF-7 vs. MDA-MB-231) and ATP concentrations in kinase inhibition assays to minimize variability .
- Orthogonal Validation : Cross-check IC₅₀ values via SPR (surface plasmon resonance) and fluorescence polarization assays .
- Batch Analysis : Compare activity across synthesis batches (HPLC purity >98%) to rule out impurity-driven artifacts .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
